Cas no 2355905-63-2 (2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid
• CAS No: 2355905-63-2
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 6547871
• PubChem ID: 165844615
• Update Time: 2025-06-12

2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid
• EN300-1928549
• 2355905-63-2

• Inchi： 1S/C6H6F2N2O2/c7-6(8,5(11)12)3-4-1-2-9-10-4/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： PMAVNXTVQVXUKG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC=NN1)F

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(1H-pyrazol-5-yl)propanoic Acid (CAS No. 2355905-63-2)

2,2-Difluoro-3-(1H-pyrazol-5-yl)propanoic acid (CAS No. 2355905-63-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoro and pyrazolyl functionalities, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and biological activities of 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid, along with its current and potential future uses in the pharmaceutical industry.

Chemical Structure and Properties

2,2-Difluoro-3-(1H-pyrazol-5-yl)propanoic acid is a fluorinated derivative of a pyrazole-containing propanoic acid. The presence of fluorine atoms at the 2-position of the propanoic acid moiety imparts unique chemical and physical properties to the molecule. Fluorine substitution typically enhances the lipophilicity and metabolic stability of organic compounds, making them more suitable for pharmaceutical applications. The pyrazole ring, on the other hand, is a well-known bioisostere that can mimic the biological activity of other heterocyclic systems, such as triazoles and imidazoles.

The molecular formula of 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid is C₈H₆F₂N₂O₂, with a molecular weight of approximately 194.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. Its melting point is around 170°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid has been reported in several scientific publications. One common approach involves the reaction of 3-bromopyrazole with difluoromethyl malonate followed by hydrolysis to yield the target compound. This method typically proceeds via a palladium-catalyzed cross-coupling reaction, which is highly efficient and provides good yields. Another synthetic route involves the condensation of difluoromethyl malonate with hydrazine to form an intermediate hydrazide, which is then cyclized to form the pyrazole ring.

The choice of synthetic method depends on factors such as availability of starting materials, reaction conditions, and desired scale of production. Recent advancements in catalytic chemistry have led to the development of more environmentally friendly and cost-effective synthetic routes for fluorinated compounds like 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid.

Biological Activities and Applications

2,2-Difluoro-3-(1H-pyrazol-5-yl)propanoic acid has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and has been implicated in various diseases, including cancer and obesity.

In addition to its enzymatic inhibition properties, 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid has also demonstrated anti-inflammatory effects in vitro. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results for 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid have led to increased interest in its clinical evaluation. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid. Ongoing studies are focusing on optimizing its formulation for oral administration and exploring its potential synergistic effects when combined with other therapeutic agents. The development of prodrugs or drug delivery systems that enhance its bioavailability may also be explored to improve its therapeutic index.

Conclusion

In conclusion, 2,2-difluoro-3-(1H-pyrazol-5-yl)propanoic acid (CAS No. 2355905-63-2) is a promising compound with a unique chemical structure that offers potential applications in various therapeutic areas. Its ability to inhibit key enzymes involved in metabolic pathways and reduce inflammation makes it an attractive candidate for further development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery of new treatments for a range of diseases.